Cas no 1804100-03-5 (Ethyl 3-bromo-4-hydrazinylphenylacetate)

• Product Name: Ethyl 3-bromo-4-hydrazinylphenylacetate
• CAS No: 1804100-03-5
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 4975390
• Update Time: 2025-10-31

Ethyl 3-bromo-4-hydrazinylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-hydrazinylphenylacetate
• ethyl 2-(3-bromo-4-hydrazinylphenyl)acetate

• Inchi： 1S/C10H13BrN2O2/c1-2-15-10(14)6-7-3-4-9(13-12)8(11)5-7/h3-5,13H,2,6,12H2,1H3
• InChI Key： BJYVMOAQWKAAGH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(=O)OCC)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• XLogP3: 2
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 3-bromo-4-hydrazinylphenylacetate

Recent Advances in the Study of Ethyl 3-bromo-4-hydrazinylphenylacetate (CAS: 1804100-03-5) in Chemical Biology and Pharmaceutical Research

Ethyl 3-bromo-4-hydrazinylphenylacetate (CAS: 1804100-03-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its hydrazinyl and bromo functional groups, has shown potential in various applications, including drug discovery and chemical synthesis. Recent studies have focused on its role as a versatile intermediate in the development of novel therapeutic agents, particularly in the context of targeting specific enzymatic pathways and disease mechanisms.

One of the key areas of research involving Ethyl 3-bromo-4-hydrazinylphenylacetate is its application in the synthesis of hydrazone derivatives, which are known for their bioactivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be efficiently used to generate hydrazone-based inhibitors of tyrosine kinases, a class of enzymes implicated in various cancers. The study highlighted the compound's ability to form stable complexes with target proteins, thereby offering a promising scaffold for further drug development.

In addition to its role in drug discovery, Ethyl 3-bromo-4-hydrazinylphenylacetate has been investigated for its potential in chemical biology tools. Researchers have utilized its reactive hydrazinyl group to develop probes for detecting and quantifying reactive oxygen species (ROS) in cellular environments. A recent preprint on bioRxiv detailed the synthesis of a fluorescent probe derived from this compound, which exhibited high sensitivity and selectivity for ROS, making it a valuable tool for studying oxidative stress-related diseases.

The pharmacokinetic properties of Ethyl 3-bromo-4-hydrazinylphenylacetate have also been a subject of investigation. A 2024 study in Drug Metabolism and Disposition explored the compound's metabolic stability and bioavailability. The findings suggested that while the compound exhibits moderate metabolic stability, its ester moiety can be hydrolyzed in vivo, leading to the formation of active metabolites. This insight has important implications for the design of prodrugs based on this scaffold.

Despite these promising developments, challenges remain in the optimization of Ethyl 3-bromo-4-hydrazinylphenylacetate for clinical applications. Issues such as solubility, toxicity, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling efforts, as reported in a 2023 ACS Chemical Biology article, have provided valuable insights into the molecular interactions of this compound, paving the way for the design of more potent and selective derivatives.

In conclusion, Ethyl 3-bromo-4-hydrazinylphenylacetate (CAS: 1804100-03-5) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications in drug discovery, chemical probes, and metabolic studies underscore its potential as a valuable tool for advancing our understanding of disease mechanisms and developing new therapeutic strategies. Future research should focus on addressing the current limitations and exploring novel applications of this compound in precision medicine and targeted therapy.